molecular formula C11H14O B1238673 4,10-Undecadiynal

4,10-Undecadiynal

Cat. No.: B1238673
M. Wt: 162.23 g/mol
InChI Key: UWQTVOGCRQIRPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

However, due to the absence of direct references in the evidence, this analysis will focus on structurally related compounds, such as 10-Undecenal (an α,β-unsaturated aldehyde) and undeca-1,10-diyne (a terminal diyne), to infer comparative properties.

Properties

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

undeca-4,10-diynal

InChI

InChI=1S/C11H14O/c1-2-3-4-5-6-7-8-9-10-11-12/h1,11H,3-6,9-10H2

InChI Key

UWQTVOGCRQIRPD-UHFFFAOYSA-N

SMILES

C#CCCCCC#CCCC=O

Canonical SMILES

C#CCCCCC#CCCC=O

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Comparative Properties of Related Compounds

Compound Molecular Formula CAS No. Functional Groups Key Applications Hazards
10-Undecenal C11H20O 112-45-8 Aldehyde, alkene Perfumery, flavoring H315, H412
Undeca-1,10-diyne C11H16 4117-15-1 Terminal diyne Polymer synthesis Reactive, flammable
(E)-10-Hexadecenal C16H30O 72698-30-7 Aldehyde, alkene Pharmaceuticals Limited data

Research Findings and Implications

  • Functional Group Influence : The presence of alkynes in 4,10-Undecadiynal would enhance its utility in Huisgen cycloaddition (click chemistry) compared to 10-Undecenal’s electrophilic reactivity .
  • Safety Considerations : Aldehydes like 10-Undecenal pose environmental risks (H412), while diynes like undeca-1,10-diyne require careful handling due to flammability .
  • Structural Optimization : Increasing chain length (e.g., hexadecenal vs. undecenals) affects hydrophobicity, which is critical for drug design or fragrance longevity .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4,10-Undecadiynal
Reactant of Route 2
4,10-Undecadiynal

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.